2-Methoxy-4,6-bis(trifluoromethyl)aniline
Overview
Description
2-Methoxy-4,6-bis(trifluoromethyl)aniline, also known as MTBAT, is a chemical compound with the molecular weight of 259.15 g/mol . It is a solid at ambient temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 2-methoxy-4,6-bis(trifluoromethyl)aniline . The InChI code for this compound is 1S/C9H7F6NO/c1-17-6-3-4(8(10,11)12)2-5(7(6)16)9(13,14)15/h2-3H,16H2,1H3 .Physical And Chemical Properties Analysis
2-Methoxy-4,6-bis(trifluoromethyl)aniline is a solid at ambient temperature . It has a molecular weight of 259.15 g/mol .Scientific Research Applications
Aniline Derivatives in Environmental Estrogens Research
Aniline derivatives, such as methoxychlor and its metabolism into HPTE, demonstrate the environmental impact and potential hazards of chemicals with estrogenic activity. These studies underline the importance of understanding the biochemical transformations and interactions of aniline derivatives in environmental contexts (Cummings, 1997).
Ionic Liquids and Phase Behavior Studies
Research on ionic liquids, incorporating aniline derivatives, explores their phase behavior with various solutes, indicating the significance of aniline derivatives in developing solvents with tuneable properties for environmental and industrial applications (Visak et al., 2014).
Biomass Conversion and Polymer Production
The conversion of plant biomass into valuable chemicals, including derivatives related to aniline structures, showcases the role of chemical transformations in sustainable materials science. This avenue suggests potential areas where 2-Methoxy-4,6-bis(trifluoromethyl)aniline could be investigated for its contributions to green chemistry and polymer production (Chernyshev et al., 2017).
Chemical Fixation of CO2
The synthesis of functionalized azole compounds from aniline derivatives and CO2 indicates innovative approaches to carbon capture and utilization. Such research highlights the potential for 2-Methoxy-4,6-bis(trifluoromethyl)aniline to play a role in carbon sequestration technologies or the development of novel materials (Vessally et al., 2017).
Genotoxicity and Carcinogenicity Studies
Investigations into the genotoxic activities of aniline and its metabolites provide critical insights into the safety and environmental impact of aniline derivatives. Understanding the genotoxic potential is crucial for assessing the risk associated with the use of chemicals like 2-Methoxy-4,6-bis(trifluoromethyl)aniline in various applications (Bomhard & Herbold, 2005).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with a trifluoromethyl group have been known to exhibit improved drug potency towards certain enzymes .
Mode of Action
It’s known that the trifluoromethyl group can enhance the potency of drugs by lowering the pka of the cyclic carbamate, enabling a key hydrogen bonding interaction with the protein .
Biochemical Pathways
The presence of the trifluoromethyl group can influence various biochemical reactions .
Result of Action
Compounds with a trifluoromethyl group have been known to enhance the potency of drugs, potentially leading to more effective therapeutic outcomes .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Methoxy-4,6-bis(trifluoromethyl)aniline. For instance, it’s recommended to prevent the chemical from entering drains, indicating that certain environmental conditions could affect its stability .
properties
IUPAC Name |
2-methoxy-4,6-bis(trifluoromethyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F6NO/c1-17-6-3-4(8(10,11)12)2-5(7(6)16)9(13,14)15/h2-3H,16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLTYWLXYXRBBJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1N)C(F)(F)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F6NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301252748 |
Source
|
| Record name | 2-Methoxy-4,6-bis(trifluoromethyl)benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301252748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-4,6-bis(trifluoromethyl)aniline | |
CAS RN |
1092460-74-6 |
Source
|
| Record name | 2-Methoxy-4,6-bis(trifluoromethyl)benzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1092460-74-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methoxy-4,6-bis(trifluoromethyl)benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301252748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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